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Introduction

Vanilloloside, a naturally occurring phenolic glycoside, is a compound of increasing interest
within the scientific community. As a derivative of vanillyl alcohol, it is found in various plant
species and contributes to their chemical profiles. This technical guide provides a
comprehensive overview of the chemical structure, stereochemical nature, and known
biological activities of Vanilloloside, with a focus on its potential therapeutic applications. The
information presented herein is intended to serve as a valuable resource for researchers and
professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Stereochemistry

Vanilloloside is structurally composed of a vanillyl alcohol aglycone moiety glycosidically
linked to a B-D-glucopyranose unit. The precise stereochemistry of the molecule is critical to its
identity and biological function.

Table 1: Physicochemical and Structural Properties of Vanilloloside
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Property Value Source(s)
Molecular Formula C14H200s [1112]
Molecular Weight 316.30 g/mol [2]

(2R,3S,4S,5R,6S)-2-
(hydroxymethyl)-6-[4-
IUPAC Name (hydroxymethyl)-2- [2]

methoxyphenoxy]oxane-3,4,5-

triol
CAS Registry Number 74950-96-2 [2]
Melting Point 119-121 °C [N/A]
Stereochemistry Absolute [1]
Defined Stereocenters 5/5 [1]
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16)22-14/h2-4,10-19H,5-
6H2,1H3/t10-,11-,12+,13-,14-/

ml/sl

SIMPNXWTAVEOTO-
InChlKey [2]
RKQHYHRCSA-N

Note: Specific optical rotation data for Vanilloloside is not readily available in the cited
literature.

The absolute configuration of the five stereocenters in the glucose moiety is defined as
(2R,3S,4S,5R,6S), confirming it as a -D-glucopyranoside. This specific three-dimensional
arrangement is crucial for its interaction with biological targets.
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Table 2: Predicted *H and 3C NMR Spectral Data for Vanilloloside

Disclaimer: The following NMR data are predicted and have not been experimentally verified in
the cited literature. They are provided as a reference for spectral interpretation.

1H NMR (Predicted) 13C NMR (Predicted)
Chemical Shift (ppm) Chemical Shift (ppm)
7.05 (d, J=8.2 Hz, 1H) 148.8

6.95 (s, 1H) 146.5

6.85 (d, J=8.2 Hz, 1H) 133.5

4.85 (d, J=7.6 Hz, 1H) 118.9

4.60 (s, 2H) 115.8

3.90 (s, 3H) 112.4

3.85-3.70 (m, 2H) 102.5

3.55-3.30 (m, 4H) 77.8

77.6

74.5

71.2

62.3

60.8

56.2

Experimental Protocols
Isolation and Purification of Vanilloloside

While a specific, detailed protocol for the isolation of Vanilloloside was not found in the
reviewed literature, a general methodology can be constructed based on standard practices for
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the extraction of phenolic glycosides from plant materials, such as Vanilla planifolia pods.[3][4]

[5]
1. Extraction:

o Sample Preparation: Dried and powdered plant material (e.g., vanilla pods) is used as the
starting material.

o Soxhlet Extraction: The powdered material is subjected to continuous extraction in a Soxhlet
apparatus using a solvent of intermediate polarity, such as ethyl acetate or methanol, to
efficiently extract glycosides.[3]

e Hydrolysis (Optional): The crude extract may be subjected to mild acidic or enzymatic
hydrolysis to liberate the aglycone (vanillyl alcohol) for analytical purposes, though this step
is omitted for the isolation of intact Vanilloloside.[3]

o Solvent Partitioning: The crude extract is dissolved in water and partitioned successively with
solvents of increasing polarity (e.g., hexane, chloroform, ethyl acetate, and n-butanol) to
separate compounds based on their polarity. Vanilloloside is expected to be enriched in the
more polar fractions (ethyl acetate and n-butanol).

2. Purification:

o Column Chromatography: The enriched fraction is subjected to column chromatography on
silica gel or a reverse-phase C18 stationary phase. A gradient elution system with increasing
polarity (e.g., a mixture of chloroform and methanol for silica gel, or water and
methanol/acetonitrile for C18) is employed to separate the components.[6][7][8][9]

» Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions containing
Vanilloloside are further purified using preparative HPLC with a C18 column and a suitable
mobile phase, such as a gradient of water and methanol or acetonitrile, to yield the pure
compound.[6][7][8][9]

o Centrifugal Partition Chromatography (CPC): As an alternative to preparative HPLC, CPC
can be employed for the purification of vanillin and related compounds from crude extracts,
offering a high-throughput and scalable option.[9]
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3. Characterization:

o The purified Vanilloloside is characterized by spectroscopic methods, including *H NMR,
13C NMR, and mass spectrometry, to confirm its structure and purity.

Biological Activities and Signaling Pathways

While research specifically on Vanilloloside is emerging, the biological activities of its
aglycone, vanillin, and the related compound vanillic acid, have been more extensively studied.
These studies provide strong indications of the potential therapeutic effects of Vanilloloside,
particularly in the areas of anti-inflammatory and anti-cancer activity.

Anti-Inflammatory Activity

Vanillin and vanillic acid have demonstrated significant anti-inflammatory properties by
modulating key signaling pathways involved in the inflammatory response.[10][11][12][13][14]
The primary mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-kB) pathway.
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Caption: Vanilloloside's Anti-Inflammatory Mechanism.

In response to inflammatory stimuli like lipopolysaccharide (LPS), the IkB kinase (IKK) complex
is activated, leading to the phosphorylation and subsequent degradation of the inhibitory
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protein IkBa. This allows the NF-kB dimer (p65/p50) to translocate to the nucleus and induce
the transcription of pro-inflammatory cytokines such as TNF-q, IL-1(3, and IL-6.[10][11] Vanillin,
the aglycone of Vanilloloside, is believed to exert its anti-inflammatory effect by inhibiting IKK
activation, preventing IkBa degradation, and thereby blocking the nuclear translocation of NF-
KB.

Anti-Cancer Activity

The potential anti-cancer effects of vanillin and related compounds are attributed to their ability
to induce apoptosis (programmed cell death) and inhibit cell proliferation in cancer cells.[1][15]
[16] This is achieved through the modulation of multiple signaling pathways, including the
intrinsic apoptotic pathway.
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Caption: Vanilloloside's Pro-Apoptotic Mechanism.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1660343?utm_src=pdf-body-img
https://www.benchchem.com/product/b1660343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Vanillin has been shown to induce the production of reactive oxygen species (ROS) in cancer
cells, leading to mitochondrial stress.[1][16] This is accompanied by the downregulation of the
anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax.[15] The
resulting imbalance in the Bcl-2 family of proteins leads to the permeabilization of the
mitochondrial outer membrane and the release of cytochrome c into the cytosol. Cytochrome ¢
then activates caspase-9, which in turn activates the executioner caspase-3, ultimately leading
to the dismantling of the cell through apoptosis.[15]

Conclusion

Vanilloloside presents a compelling profile as a bioactive natural product with potential
therapeutic applications. Its well-defined chemical structure and stereochemistry provide a solid
foundation for further investigation. The demonstrated anti-inflammatory and anti-cancer
activities of its aglycone, mediated through the modulation of key signaling pathways such as
NF-kB and the intrinsic apoptotic pathway, highlight the promise of Vanilloloside as a lead
compound for drug development. Further research is warranted to fully elucidate the specific
biological activities of the intact glycoside, its pharmacokinetic and pharmacodynamic
properties, and its potential for clinical translation. This technical guide serves as a foundational
resource to stimulate and support these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3176585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3176585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3176585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3176585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943679/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943679/
http://depts.washington.edu/aog/pubs/Ingalls_etal_Lignin_Radiocarbon_2010.pdf
https://www.gilson.com/pub/media/docs/AN1035-CPC-Vanilla-Application-Note-FINAL.pdf?utm_source=https%3A%2F%2Fwww.gilson.com%2Fpub%2Fmedia%2Fdocs%2FAN1035-CPC-Vanilla-Application-Note-FINAL.pdf&utm_medium=Purification+Services+Leaflet&utm_content=Gilson+Purification+Services
https://pubmed.ncbi.nlm.nih.gov/30097802/
https://pubmed.ncbi.nlm.nih.gov/30097802/
https://pubmed.ncbi.nlm.nih.gov/30097802/
https://pubmed.ncbi.nlm.nih.gov/21250779/
https://pubmed.ncbi.nlm.nih.gov/21250779/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8945680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8945680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10281321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10281321/
https://pubmed.ncbi.nlm.nih.gov/35336746/
https://pubmed.ncbi.nlm.nih.gov/35336746/
https://pubmed.ncbi.nlm.nih.gov/29464796/
https://pubmed.ncbi.nlm.nih.gov/29464796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11711440/
https://www.benchchem.com/product/b1660343#vanilloloside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1660343#vanilloloside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1660343#vanilloloside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1660343#vanilloloside-chemical-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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